3,4-Dimethylphenyl 2-chlorobenzoate
Description
3,4-Dimethylphenyl 2-chlorobenzoate is an aromatic ester derived from 2-chlorobenzoic acid and 3,4-dimethylphenol. The compound features a benzoate backbone with a chlorine substituent at the ortho position and a 3,4-dimethylphenyl ester group. These substituents influence its physicochemical properties, such as solubility, melting point, and reactivity, making it relevant in materials science and pharmaceutical intermediates. Structural analysis tools like SHELX and ORTEP-3 are critical for determining its crystallographic parameters .
Properties
Molecular Formula |
C15H13ClO2 |
|---|---|
Molecular Weight |
260.71g/mol |
IUPAC Name |
(3,4-dimethylphenyl) 2-chlorobenzoate |
InChI |
InChI=1S/C15H13ClO2/c1-10-7-8-12(9-11(10)2)18-15(17)13-5-3-4-6-14(13)16/h3-9H,1-2H3 |
InChI Key |
HKJOWINJBHMBFO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)OC(=O)C2=CC=CC=C2Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(=O)C2=CC=CC=C2Cl)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Crystallographic Insights
For example:
- SHELXL : Refines small-molecule structures to determine bond lengths and angles, critical for comparing steric effects across analogs.
- ORTEP-3 : Visualizes molecular conformations, highlighting how substituent positioning (e.g., 3,4-dimethyl vs. 2-chloro) influences packing efficiency.
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